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Compound of Interest

Compound Name: N-Acetyl-L-methionine-D3

Cat. No.: B12412049

An In-depth Technical Guide to N-Acetyl-L-
methionine-D3

This technical guide provides a comprehensive overview of N-Acetyl-L-methionine-D3, a
deuterated analog of N-Acetyl-L-methionine. The information is tailored for researchers,
scientists, and professionals in drug development, with a focus on its chemical properties,
metabolic significance, and applications in research.

Core Compound Data

N-Acetyl-L-methionine-D3 is the deuterium-labeled form of N-Acetyl-L-methionine. The
incorporation of deuterium (D or 2H) results in a higher molecular weight compared to the
unlabeled compound, making it a valuable tool in various analytical and research applications.
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Property Value Citations
Molecular Formula C7H10D3NOsS [1]
Molecular Weight 194.27 g/mol [1]
Appearance White to off-white solid [1]
Purity >99.5% [1]

(2S)-2-acetamido-4-
IUPAC Name (trideuteriomethylsulfanyl)buta [2]

noic acid

N-Acetylmethionine-d3, Ac-L-
Synonyms [1][2]
Met-OH-d3

Note: A specific CAS number for N-Acetyl-L-methionine-D3 is not readily available in the
search results. The CAS number for the non-deuterated N-acetyl-L-methionine is 65-82-7, and
for N-acetyl-DL-methionine is 1115-47-5.[3]

Metabolic Significance and Pathways
N-Acetyl-L-methionine is nutritionally and metabolically equivalent to the essential amino acid
L-methionine.[4][5][6] Methionine plays a central role in several key metabolic processes:

o Protein Synthesis: It is a fundamental building block for proteins.[6]

» Transmethylation Reactions: Methionine is a precursor to S-adenosylmethionine (SAM), the
primary methyl group donor in the methylation of DNA, RNA, proteins, and other molecules.

[6][7]

o Cysteine Synthesis: It is required for the synthesis of another sulfur-containing amino acid,
cysteine.[6][7]

e Polyamine and Ethylene Synthesis: In plants, methionine is a precursor for the synthesis of
polyamines and the hormone ethylene.[8]
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The metabolic pathway of methionine is a complex network of interconnected reactions. The
diagram below illustrates the central role of methionine in cellular metabolism.

Click to download full resolution via product page

Methionine Metabolic Pathways

Experimental Protocols and Applications

The primary application of N-Acetyl-L-methionine-D3 is as an internal standard for
quantitative analysis using techniques such as Nuclear Magnetic Resonance (NMR), Gas
Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass
Spectrometry (LC-MS).[4] Its deuteration allows it to be distinguished from the endogenous,
unlabeled compound, enabling precise quantification in complex biological samples. It also
serves as a tracer to study the pharmacokinetics and metabolic fate of N-Acetyl-L-methionine.

[4]

A typical workflow for using N-Acetyl-L-methionine-D3 as an internal standard in a
quantitative LC-MS experiment is outlined below.
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LC-MS Quantitative Analysis Workflow

Based on a comparative metabolism study of N-acetylated methionine derivatives, a general
protocol can be outlined to investigate the metabolic fate of N-Acetyl-L-methionine-D3.[5]

e Animal Model: Sprague-Dawley rats.

e Dosing:

o Administer a defined dose of N-Acetyl-L-methionine-D3 either orally (gavage) or via
intraperitoneal injection.
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o A control group receiving the vehicle should be included.

o Sample Collection:

o Collect urine and feces at specified time intervals (e.g., 3, 24, and 168 hours post-dosing).

[5]

o At the end of the experiment, euthanize the animals and excise relevant tissues (e.g., liver,
kidney, muscle).

e Sample Analysis:

o Analyze the collected samples (urine, feces, tissue homogenates) using LC-MS/MS to
identify and quantify N-Acetyl-L-methionine-D3 and its metabolites.

o The presence of the deuterium label allows for the differentiation of the administered
compound and its metabolites from the endogenous pool.

While a specific protocol for the deuterated form is not detailed in the provided results, a
general method for the synthesis of N-acetyl-L-methionine involves the reaction of L-
methionine with acetic anhydride in an aqueous alkaline solution.[9]

e Reaction Setup: Dissolve L-methionine in an aqueous alkali solution (e.g., sodium
hydroxide).

e Acetylation: Add acetic anhydride to the solution while maintaining the temperature between
20°C and 60°C and the pH between 6.5 and 10.0.[9]

e Recovery: Acidify the reaction mixture and extract the N-acetyl-L-methionine using a suitable
solvent like ethyl acetate.

 Purification: The product can be further purified by recrystallization from water.[9]

To synthesize the D3 variant, deuterated starting materials would be required in a similar
synthetic scheme.

Biological and Research Significance
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N-Acetyl-L-methionine has been investigated for various biological activities and applications:

¢ Nutritional Supplement: It is a bioavailable source of methionine and has been used in
dietary supplements.[10]

o Antioxidant Properties: It has been reported to be a superior scavenger of reactive oxygen
species (ROS).[11][12]

e Cellular Studies: Studies have shown that N-Acetyl-L-methionine can inhibit the growth and
mitochondrial activity of certain cancer cell lines.[12]

» Agricultural Applications: It has been explored as a feed additive to improve lactation in dairy
cows and enhance meat quality in cattle.[12]

» Neurochemistry: The presence of endogenous N-acetyl-methionine in the brain suggests a
potential physiological role, and its metabolism is linked to aminoacylase 1, an enzyme
associated with neurological disorders.[10]

In conclusion, N-Acetyl-L-methionine-D3 is a critical tool for researchers studying the
metabolism, pharmacokinetics, and biological roles of methionine and its acetylated
derivatives. Its use as an internal standard and metabolic tracer enables precise and reliable
guantitative studies in various biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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